Cas no 2683-82-1 (2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine)

• Product Name: 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine
• CAS No: 2683-82-1
• MF: C₃₆H₄₆N₄
• MW: 534.777248859406
• MDL: MFCD00009627
• CID: 253169
• PubChem ID: 87574225
• Update Time: 2025-07-23

2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine Chemical and Physical Properties

Names and Identifiers

• Octaethylporphine
• 2,3,7,8,12,13,17,18-Octaethylporphyrin
• 2,3,7,8,12,13,17,18-octaethyl-21,22-dihydroporphyrin
• 2,3,7,8,12,13,17,18-Octaethylporphine
• Octaethylpophine
• 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphin
• 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine
• 2,3,7,8,12,13,17,18-Octaethylporphine100µg
• Octaethylporphyrin
• Octaethylporphyrine
• HCIIFBHDBOCSAF-MUZKIALCSA-N
• HCIIFBHDBOCSAF-UHFFFAOYSA-N
• SBB008861
• AK165165
• TR
• AS-66974
• O0234
• Porphine, 1,2,3,4,5,6,7,8-octaethyl-
• A877123
• 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine, 97%
• SCHEMBL37749
• Q27123291
• AB92732
• AKOS015838612
• FT-0602009
• J-016569
• 2,3,7,8,12,13,17,18-octaethyl-21h,23-h-porphine
• SCHEMBL1614478
• 21H,23H-Porphine, 2,3,7,8,12,13,17,18-octaethyl-
• MFCD00009627
• DTXSID2062589
• EINECS 220-243-8
• AMY41594
• NS00028205
• 4,5,9,10,14,15,19,20-octaethyl-21,22,23,24-tetraazapentacyclo[16.2.1.1(3),?.1?,(1)(1).1(1)(3),(1)?]tetracosa-1,3,5,7,9,11(23),12,14,16,18(21),19-undecaene
• YSWG156
• 2683-82-1
• 2,3,7,8,12,13,17,18-Octaetioporphyrin
• PD85YF7CEP
• UNII-PD85YF7CEP
• T72198
• CHEBI:52183
• HCIIFBHDBOCSAF-UKMKPXHGSA-N
• DB-047032
• 27860-55-5

• MDL： MFCD00009627
• Inchi： 1S/C36H46N4/c1-9-21-22(10-2)30-18-32-25(13-5)26(14-6)34(39-32)20-36-28(16-8)27(15-7)35(40-36)19-33-24(12-4)23(11-3)31(38-33)17-29(21)37-30/h17-20,37-38H,9-16H2,1-8H3/b29-17-,30-18-,31-17-,32-18-,33-19-,34-20-,35-19-,36-20-
• InChI Key： XFIIGRBIXXECHR-MUZKIALCSA-N
• SMILES： N1C2C=C3C(CC)=C(CC)C(C=C4C(CC)=C(CC)C(C=C5C(CC)=C(CC)C(=CC1=C(CC)C=2CC)N5)=N4)=N3 |t:2,11,20,28|

Computed Properties

• Exact Mass: 534.37200
• Monoisotopic Mass: 534.37224748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 8.5
• Topological Polar Surface Area: 57.4

Experimental Properties

• Color/Form: Not available
• Density: 1.063
• Melting Point: 324-325 ºC
• Boiling Point: 602.53°C (rough estimate)
• Flash Point: 332.9±25.8 °C
• Refractive Index: 1.7000 (estimate)
• PSA: 56.30000
• LogP: 6.56260
• Solubility: Not available
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25; S22
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Porphyrins
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine

Introduction to 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine (CAS No. 2683-82-1)

2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine, identified by its CAS number 2683-82-1, is a highly modified porphyrin derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. Porphyrins are a class of macrocyclic compounds consisting of four pyrrole rings linked by methine bridges, and they are the core structural components of heme groups found in hemoglobin and chlorophyll. The introduction of ethyl groups at specific positions in the porphyrin ring system enhances its solubility, stability, and reactivity, making it a valuable scaffold for various applications.

The unique structure of 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine allows it to interact with a wide range of biological targets due to its tunable electronic and steric properties. This compound has been extensively studied for its potential in photodynamic therapy (PDT), catalysis, and as a sensing agent. Recent advancements in porphyrin chemistry have led to the development of novel derivatives with enhanced functionalities, opening up new avenues in medicinal chemistry and materials science.

In the realm of photodynamic therapy, 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine has demonstrated promising results in cancer treatment. Its ability to absorb light in the near-infrared (NIR) region allows for deeper tissue penetration during PDT sessions. This property is particularly advantageous for treating tumors located at greater depths within the body. Studies have shown that when excited by NIR light, this porphyrin derivative generates reactive oxygen species (ROS) that selectively target and destroy cancer cells while minimizing damage to surrounding healthy tissue.

Moreover, the ethylated porphyrin exhibits excellent photostability compared to its unmodified counterparts. This stability is crucial for clinical applications where prolonged exposure to light is necessary to ensure effective tumor ablation. Researchers have also explored its use in combination with other therapeutic modalities such as chemotherapy and radiotherapy. The synergistic effects observed in preclinical studies suggest that 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine could serve as a versatile tool in multimodal cancer treatment strategies.

Recent research has also highlighted the potential of 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine as an environmental sensor. Its ability to undergo reversible binding with metal ions and small molecules makes it an ideal candidate for detecting pollutants in water and air. For instance,* studies have demonstrated that this porphyrin derivative can selectively bind with heavy metals such as lead* cadmium* and mercury,* facilitating their detection* quantification* and removal from contaminated environments.*

The synthesis of 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine* involves multi-step organic reactions that require precise control over reaction conditions.* Advanced synthetic methodologies* including transition-metal-catalyzed cross-coupling reactions* have been employed to achieve high yields* purity* and regioselectivity.* The development of efficient synthetic routes is essential for scaling up production* making this compound more accessible for industrial applications.*

In conclusion,* 2,*3,*7,*8,*12,*13,*17,*18-Octaethyl-21H,*23H-porphine (CAS No.* 2683-82-1)* represents a remarkable advancement in porphyrin chemistry.* Its unique properties* coupled with its wide range of applications* make it a cornerstone compound in both academic research* and industrial development.* As our understanding of porphyrin derivatives continues to grow* we can expect even more innovative uses* further solidifying its importance in the chemical biology landscape.*